ethyl 2-(3-tosylpropanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[3-(4-methylphenyl)sulfonylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C20H23NO5S2/c1-3-26-20(23)18-15-5-4-6-16(15)27-19(18)21-17(22)11-12-28(24,25)14-9-7-13(2)8-10-14/h7-10H,3-6,11-12H2,1-2H3,(H,21,22)
• InChI Key: JVWHOILLQVZSSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H23NO5S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 895445-68-8

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Synthesis Methodologies

• A study reported the synthesis of similar compounds through a procedure that screened them for antimicrobial and antioxidant activities. Some synthesized compounds exhibited excellent antibacterial and antifungal properties, alongside remarkable antioxidant potential, demonstrating the versatility of related chemical structures in pharmacological applications (Raghavendra et al., 2016).
• Another research focused on the [4 + 2] annulation reaction using ethyl 2-methyl-2,3-butadienoate and N-tosylimines, leading to the synthesis of highly functionalized tetrahydropyridines. This reaction showcases the chemical's utility in creating complex structures with high yields and regioselectivity, expanding its applications in synthetic chemistry (Zhu et al., 2003).

Biological Activities

• Novel thiophene and benzothiophene derivatives, including related compounds, were synthesized and evaluated as anti-cancer agents. Some derivatives demonstrated significant anti-proliferative activity against various tumor cell lines, highlighting the potential of these compounds in developing new cancer treatments (Mohareb et al., 2016).
• Research on cycloalkylthiophene-Schiff bases and their metal complexes revealed antibacterial and antifungal activities against a wide range of pathogenic strains. These findings indicate the potential of such compounds in antimicrobial therapies (Altundas et al., 2010).
• A study explored the anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino) acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes. The findings suggested significant antioxidant, analgesic, and anti-rheumatic effects, pointing towards the compound's utility in treating rheumatic diseases (Sherif & Hosny, 2014).

Mechanism of Action

Target of Action

Thiophene derivatives have been known to exhibit a variety of biological effects, suggesting they interact with multiple targets .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives have been associated with a variety of biological effects, suggesting they may influence multiple pathways .

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects .

Future Directions

Thiophene derivatives continue to be a topic of interest in various fields due to their wide range of properties and applications. Future research will likely continue to explore new synthesis methods, applications, and potential biological effects.